![molecular formula C14H9F4N3 B8589264 N-[2-Fluoro-3-(trifluoromethyl)phenyl]-1H-benzimidazol-2-amine CAS No. 917974-28-8](/img/structure/B8589264.png)
N-[2-Fluoro-3-(trifluoromethyl)phenyl]-1H-benzimidazol-2-amine
Cat. No. B8589264
Key on ui cas rn:
917974-28-8
M. Wt: 295.23 g/mol
InChI Key: IWQDFOADKFVOHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07960561B2
Procedure details
The title compound was prepared from 2-chlorobenzimidazole and 2-fluoro-3-(trifluoromethyl)aniline by Procedure A. The product was isolated by filtration and preparative LCMS to give the title compound as the free base (solid, mp 91-92° C.). MS(ES+) m/z 296 ([M+1]+, 100).
Name
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[NH:3][C:4]2[CH:10]=[CH:9][CH:8]=[CH:7][C:5]=2[N:6]=1.[F:11][C:12]1[C:18]([C:19]([F:22])([F:21])[F:20])=[CH:17][CH:16]=[CH:15][C:13]=1[NH2:14]>>[N:6]1[C:5]2[CH:7]=[CH:8][CH:9]=[CH:10][C:4]=2[NH:3][C:2]=1[NH:14][C:13]1[CH:15]=[CH:16][CH:17]=[C:18]([C:19]([F:20])([F:21])[F:22])[C:12]=1[F:11]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1NC2=C(N1)C=CC=C2
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=C(N)C=CC=C1C(F)(F)F
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The product was isolated by filtration and preparative LCMS
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1=C(NC2=C1C=CC=C2)NC2=C(C(=CC=C2)C(F)(F)F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
